Cas no 2097976-23-1 (2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide)

• Product Name: 2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide
• CAS No: 2097976-23-1
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5723658
• PubChem ID: 121200025
• Update Time: 2025-07-04

2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• starbld0041654
• AKOS026707642
• F1907-2602
• 2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide
• 2097976-23-1
• 2-[4-(2-hydroxyethyl)piperidin-1-yl]-N-(2-methoxyethyl)acetamide
• 1-Piperidineacetamide, 4-(2-hydroxyethyl)-N-(2-methoxyethyl)-

• Inchi： 1S/C12H24N2O3/c1-17-9-5-13-12(16)10-14-6-2-11(3-7-14)4-8-15/h11,15H,2-10H2,1H3,(H,13,16)
• InChI Key： DQFOZTXMSMTDIU-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CC(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.4±30.0 °C at 760 mmHg
• Flash Point: 210.4±24.6 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• pka: 15.10±0.10(Predicted)

2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide

2-(4-(2-Hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide: A Comprehensive Overview

2-(4-(2-Hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide (CAS No. 2097976-23-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and development. The molecule consists of a piperidine ring substituted with a hydroxyethyl group at the 4-position and an acetamide group at the 1-position, with the acetamide moiety further substituted by a methoxyethyl group. This combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the hydroxyethyl group introduces hydrophilic character to the molecule, which can enhance its solubility and bioavailability. On the other hand, the methoxyethyl group contributes to the compound's lipophilicity, potentially improving its ability to cross biological membranes. These properties make 2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the hydroxyethyl group is followed by acylation to form the acetamide moiety. Subsequent substitution reactions are employed to introduce the methoxyethyl group, resulting in the final product. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both analytical and biological studies.

From a biological standpoint, 2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide has been investigated for its potential as an enzyme inhibitor. In vitro assays have demonstrated its ability to modulate key enzymes involved in various pathological processes, such as inflammation and neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for drug discovery efforts targeting these conditions.

In addition to its enzymatic activity, this compound has also been studied for its pharmacokinetic properties. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug candidates. Its ability to maintain stability in physiological conditions further underscores its potential as a therapeutic agent.

The structural versatility of 2-(4-(2-hydroxyethyl)piperidin-1-yl)-N-(2-methoxyethyl)acetamide allows for further modifications to enhance its efficacy and specificity. For instance, researchers have explored substituent variations on both the piperidine ring and acetamide groups to optimize biological activity. These modifications have led to derivatives with improved potency and selectivity against target enzymes.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the therapeutic potential of this compound. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial drug development.